Cas no 13118-11-1 (N-Methyl-3-pyrrolidinyl Cyclopentylmandelate (mixture of diastereomers))

• Product Name: N-Methyl-3-pyrrolidinyl Cyclopentylmandelate (mixture of diastereomers)
• CAS No: 13118-11-1
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• CID: 153780
• PubChem ID: 25727
• Update Time: 2025-06-11

N-Methyl-3-pyrrolidinyl Cyclopentylmandelate (mixture of diastereomers) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-cyclopentyl-a-hydroxy-,1-methyl-3-pyrrolidinyl ester
• N-Methyl-3-pyrrolidinyl Cyclopentylmandelate
• 1-methylpyrrolidin-3-yl cyclopentylphenylglycolate
• (1-methylpyrrolidin-3-yl) 2-cyclopentyl-2-hydroxy-2-phenylacetate
• N-Methyl-3-pyrrolidi
• 3-[(cyclopentyl-hydroxyphenylacetyl)oxy]-1-methylpyrrolidine
• cyclopentyl-hydroxy-phenyl-acetic acid 1-methyl-pyrrolidin-3-yl ester
• Cyclopentyl-phenylglykolsaeure-1-methyl-3-pyrrolidinylester
• EINECS 236-047-0
• 1-Methylpyrrolidin-3-yl 2-cyclopentyl-2-hydroxy-2-phenylacetate
• Glycopyrrolate Related CoMpound B
• GlycopyrroniuM BroMide interMediate B
• α-Cyclopentyl-mandelic Acid 1-Methyl-3-pyrrolidinyl Ester
• a-Cyclopentyl-mandelic Acid 1-Methyl-3-pyrrolidinyl Ester
• 1-Methylpyrrolidin-3-yl -2-cyclopentylhydroxyphenylacetate
• α-Cyclopentyl-α-hydroxybenzeneacetic acid 1-methylpyrrolidin-3-yl ester
• N-Methyl-3-pyrrolidinyl CyclopentylMandelate (Mixture of diastereoMers)
• 3[(cyclopentylhydroxyphenyl-acetyl)oxy]-1-methylpyrrolidine
• cyclopentyl-hydroxy-phenyl-acetic acid 1-methyl-pyrrolidin-3yl-ester
• NSC172251
• NCI60_001390
• MANDELIC ACID, .ALPHA.-CYCLOPENTYL-, 1-METHYL-3-PYRROLIDINYL ESTER
• UNII-79E4GF757C
• FT-0672130
• NS00052037
• GLYCOPYRROLATE BASE
• 13118-11-1
• GLYCOPYRRONIUM BROMIDE IMPURITY G [EP IMPURITY]
• 1-methylpyrrolidin-3-yl cyclopentyl(hydroxy)phenylacetate
• Q27266750
• CHEMBL2007691
• AKOS023249344
• DTXSID90927111
• SCHEMBL418425
• AT16211
• 1-METHYLPYRROLIDIN-3-YL-2-CYCLOPENTYL-2-HYDROXY-2-PHENYLACETATE
• 1-methyl-3-pyrrolidinyl cyclopentyl(hydroxy)phenylacetate
• 1-Methylpyrrolidin-3-yl2-cyclopentyl-2-hydroxy-2-phenylacetate
• alpha-Cyclopentyl-alpha-hydroxy-benzeneacetic Acid 1-Methyl-3-pyrrolidinyl Ester;alpha-Cyclopentyl-mandelic Acid 1-Methyl-3-pyrrolidinyl Ester
• 79E4GF757C
• AS-80185
• Benzeneacetic acid, alpha-cyclopentyl-alpha-hydroxy-, 1-methyl-3-pyrrolidinyl ester
• C18H25NO3
• A905204
• N-Methyl-3-pyrrolidinyl Cyclopentylmandelate (mixture of diastereomers)

• MDL： MFCD12911798
• Inchi： 1S/C18H25NO3/c1-19-12-11-16(13-19)22-17(20)18(21,15-9-5-6-10-15)14-7-3-2-4-8-14/h2-4,7-8,15-16,21H,5-6,9-13H2,1H3
• InChI Key： OVGMKPGXRHJNKJ-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1)(C1CCCC1)O)=O)C1CN(C)CC1

Computed Properties

• Exact Mass: 303.18300
• Monoisotopic Mass: 303.183444
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 3

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 434.6°Cat760mmHg
• Flash Point: 216.7°C
• Refractive Index: 1.5256 (589.3 nm 23 ºC)
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• PSA: 49.77000
• LogP: 2.24960

N-Methyl-3-pyrrolidinyl Cyclopentylmandelate (mixture of diastereomers) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：(BD297128)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-Methyl-3-pyrrolidinyl Cyclopentylmandelate (mixture of diastereomers)

N-Methyl-3-pyrrolidinyl Cyclopentylmandelate (mixture of diastereomers): A Comprehensive Overview

The compound with CAS No. 13118-11-1, commonly referred to as N-Methyl-3-pyrrolidinyl Cyclopentylmandelate (mixture of diastereomers), is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in modulating biological pathways, making it a subject of interest for researchers worldwide.

N-Methyl-3-pyrrolidinyl Cyclopentylmandelate is a complex structure characterized by a pyrrolidine ring fused with a cyclopentane moiety, further substituted with a methyl group and a mandelic acid derivative. The presence of diastereomers in this compound adds complexity to its synthesis and characterization, as stereochemistry plays a crucial role in determining its biological activity. Researchers have employed advanced spectroscopic techniques, such as NMR and X-ray crystallography, to elucidate the exact structure and stereochemical arrangement of this compound.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of N-Methyl-3-pyrrolidinyl Cyclopentylmandelate. For instance, asymmetric catalysis and enantioselective reactions have been utilized to control the stereochemistry of the product, ensuring high purity and yield. These methods not only enhance the quality of the compound but also pave the way for its large-scale production, which is essential for its potential commercial applications.

The biological activity of N-Methyl-3-pyrrolidinyl Cyclopentylmandelate has been extensively studied in preclinical models. Research indicates that this compound exhibits potent activity against various enzymes and receptors implicated in neurological disorders, such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier makes it a promising candidate for neuroprotective therapies. Furthermore, studies have demonstrated its anti-inflammatory properties, suggesting potential applications in treating chronic inflammatory conditions.

In addition to its pharmacological applications, N-Methyl-3-pyrrolidinyl Cyclopentylmandelate has shown promise in material science. Its unique molecular structure endows it with excellent mechanical and thermal properties, making it suitable for use in advanced polymers and composites. Recent research has explored its integration into biodegradable materials, which could revolutionize the packaging and biomedical industries by offering eco-friendly alternatives.

The synthesis and characterization of N-Methyl-3-pyrrolidinyl Cyclopentylmandelate have been optimized through green chemistry principles. By employing renewable feedstocks and minimizing waste generation, researchers have developed sustainable synthesis pathways that align with global efforts to reduce environmental impact. This approach not only enhances the eco-friendliness of the compound but also ensures its long-term viability in various industrial applications.

Despite its numerous advantages, the commercialization of N-Methyl-3-pyrrolidinyl Cyclopentylmandelate faces challenges related to regulatory approval and cost-effectiveness. Ongoing clinical trials are evaluating its safety profile and efficacy in human subjects, while industry partners are exploring cost-saving strategies to make it accessible for widespread use. Collaborative efforts between academia and industry are expected to overcome these barriers and accelerate its entry into the market.

In conclusion, N-Methyl-3-pyrrolidinyl Cyclopentylmandelate (mixture of diastereomers) represents a versatile molecule with vast potential across multiple domains. Its unique chemical properties, combined with cutting-edge research advancements, position it as a key player in future innovations within pharmacology and material science. As research continues to uncover new applications and optimize its production processes, this compound is poised to make significant contributions to both scientific progress and industrial development.